Cas no 658-48-0 (α-Methyl-p-tyrosine)

α-Methyl-p-tyrosine Properties

Names and Identifiers

• (S)-2-Amino-3-(4-hydroxyphenyl)-2-methylpropanoic acid
• 2-Amino-3-(4-hydroxyphenyl)-2-methylpropanoic acid
• A-METHYL-D,L-TYROSINE
• DL-Metirosine-D4
• METHYL-DL-TYROSINE, ALPHA-(RG)
• Metirosine
• α-Methyl-D,L-tyrosin
• A-METHYL-DL-P-TYROSINE
• α-Methyl-D,L-tyrosine
• AMPT
• α-Methyl-DL-tyrosine
• DL-alpha-Methyltyrosine
• Racemetirosine
• DL-alpha-Methyl-p-tyrosine
• Racemetirosine [INN]
• alpha-Methyl-dl-tyrosine
• Racemetirosinum [INN-Latin]
• Racemetirosina [INN-Spanish]
• (+-)-alpha-Methyl-DL-tyrosine
• alpha-Methyl-p-tyrosine
• Tyrosine, .alpha.-methyl-
• Metyrosine, DL-
• alpha-Methylparatyrosine, DL-
• 2-P-HYDROXYPHENYLMETHYL-DL-ALANINE
• .alpha.-Methyltyrosine
• Tyrosine, alpha-methyl-
• alpha-Methyltyrosine, (D,L)-Isomer
• EI
• α-Methyl-p-tyrosine
• Lopac0_000001
• 658-48-0
• D,l-metyrosine
• Racemetirosine [WHO-DD]
• alpha-Methyl-DL-tyrosine, 98%
• HY-33549
• EU-0100001
• D,L-alpha-methyltyrosine
• MFCD00004187
• a-Methyl-DL-tyrosine
• EINECS 211-523-0
• SR-01000075605
• 2-amino-3-(4-hydroxyphenyl)-2-methylpropanoicacid
• NCGC00015701-03
• EINECS 210-635-7
• NCGC00093528-02
• -Methyl-p-tyrosine
• NCGC00093528-01
• AKOS022063174
• DNP-01
• alpha-Methyl-DL-tyrosine, >=95% (NT)
• .alpha.-Methyl-dl-tyrosine
• dl-.alpha.-Methyl-p-tyrosine
• M-5185
• DS-6468
• Racemetyrosine (USAN)
• SCHEMBL61871
• L1-79
• NHTGHBARYWONDQ-UHFFFAOYSA-N
• D11606
• SM-88 COMPONENT RACEMETYROSINE
• SMR000059140
• (.+/-.)-.alpha.-Methyl-DL-tyrosine
• Racemetyrosine
• EN300-314129
• Racemetirosinum
• 2-Amino-3-(4-hydroxy-phenyl)-2-methyl-propionic acid
• FT-0632594
• AKOS003391424
• SR-01000075607
• GTPL5094
• NS00080214
• UNII-X88TTO174Z
• 4-Hydroxy-alpha-methylphenylalanine
• s9713
• Racemetyrosine [USAN]
• Dl-2-methyl-p-tyrosine
• LP00001
• alpha -Methyl-D,L-tyrosine
• SY099144
• Q15408417
• SY045851
• (R,S)-2-Amino-3-(4-hydroxyphenyl)-2-methylpropionsaeure
• 620-30-4
• A-Methyl-D pound notL-tyrosine
• DTXSID90859529
• Racemetyrosine (SM-88)
• SR-01000075607-1
• SM-88
• .alpha.-Methylparatyrosine
• NCGC00015701-05
• 2-Methyltyrosine
• HMS3260A03
• CS-D0593
• NCGC00015701-04
• AI3-62542
• Dl-metyrosine
• Tox21_500001
• H 9/88
• SR-01000075605-1
• NCGC00015701-07
• MLS000028638
• CCG-204097
• BRN 2938704
• CHEMBL1330596
• 2-(4-hydroxybenzyl)-2-aminopropanoic acid
• a-Methyl-D,L-tyrosine (L-isomer enriched)
• SDCCGSBI-0049990.P002
• X88TTO174Z
• Racemetirosina
• DL-2-Methyl-3-(4-hydroxyphenyl)alanine
• FT-0771147
• 4-14-00-02453 (Beilstein Handbook Reference)
• ?-Methyl-D,L-tyrosine
• dl-.alpha.-Methyltyrosine
• NCGC00260686-01
• .alpha.-Methyl-p-tyrosine
• WHO 4292
• FT-0622266
• STK272180
• DB-054045
• alpha-Methyltyrosine
• DB-055009
• A-Methyl-DL-tyrosine
• +Expand

• MDL： MFCD00004187
• InChIKey： NHTGHBARYWONDQ-UHFFFAOYSA-N
• Inchi： 1S/C10H13NO3/c1-10(11,9(13)14)6-7-2-4-8(12)5-3-7/h2-5,12H,6,11H2,1H3,(H,13,14)
• SMILES： O([H])C(C(C([H])([H])[H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])[H])=O

Computed Properties

• Exact Mass: 195.09000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 195.09
• Heavy Atom Count: 14
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Surface Charge: 0
• Topological Polar Surface Area: 83.6

Experimental Properties

• LogP: 1.43700
• PSA: 83.55000
• Refractive Index: 1.5150 (estimate)
• Boiling Point: 331.88°C (rough estimate)
• Melting Point: >300 °C (lit.)
• Flash Point: 383.7 °C at 760 mmHg
• Color/Form: White to Yellow Solid
• Solubility: 。
• Density: 1.1926 (rough estimate)

α-Methyl-p-tyrosine Security Information

• RTECS：YP2890000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Warning

α-Methyl-p-tyrosine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%